(Prop-2-yn-1-yl)(2,2,2-trifluoroethyl)amine
Overview
Description
“(Prop-2-yn-1-yl)(2,2,2-trifluoroethyl)amine” is a chemical compound with the molecular formula C5H6F3N and a molecular weight of 137.10 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a prop-2-yn-1-yl group (C#CC-) and a 2,2,2-trifluoroethyl group (CC(F)(F)F), connected by an amine group (N-) .Physical and Chemical Properties Analysis
“this compound” is predicted to have a boiling point of approximately 96.5°C at 760 mmHg and a density of approximately 1.1 g/mL . Its refractive index is predicted to be n 20D 1.37 .Scientific Research Applications
Poly(Propylene Amine) Dendrimers
Poly(propylene amine) dendrimers functionalized with dansyl units exhibit distinct photophysical properties. These dendrimers display changes in absorption and emission bands when exposed to acids like trifluoroacetic or triflic acid, indicating potential applications in sensing or photonic devices. The unique titration curves of these dendrimers suggest a potential for specialized applications where specific interactions with other substances are required (Vögtle et al., 1999).
Copper-Catalyzed Stereospecific C–S Coupling Reaction
Copper-catalyzed C–S coupling reactions involving tertiary benzylic amines, including variants like (Prop-2-yn-1-yl)(2,2,2-trifluoroethyl)amine, are utilized in the synthesis of highly enantiopure benzylic thioethers, thioacetates, and sulfones. This process showcases the potential of these amines in the synthesis of structurally diverse and enantiomerically enriched products, relevant in pharmaceutical and chemical industries (Jiang et al., 2018).
Anion Binding Motifs
Expanded amidocryptands with propyl linkages, similar in structure to this compound, demonstrate the ability to bind anions and water molecules. This property is significant for designing molecular sensors and devices for detecting and quantifying specific anions in various environments (Kang et al., 2005).
Properties
IUPAC Name |
N-(2,2,2-trifluoroethyl)prop-2-yn-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F3N/c1-2-3-9-4-5(6,7)8/h1,9H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTCIJTPVWBJEII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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